

" " as an intermediate in drug discovery

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name:	Methyl 5-amino-2,6-dichloropyrimidine-4-carboxylate
CAS No.:	502184-51-2
Cat. No.:	B1347363

[Get Quote](#)

Application Notes & Protocols

Topic: Covalent Fragments as Intermediates in Drug Discovery: A Guide to Targeted Covalent Inhibitor Design

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Power of Irreversible Bonds in Precision Medicine

Fragment-Based Drug Discovery (FBDD) has revolutionized the search for novel therapeutics by focusing on small, low-complexity molecules ("fragments") as starting points for lead generation.[1][2] This approach efficiently explores chemical space, often yielding highly ligand-efficient hits.[3] A powerful evolution of this strategy is the use of covalent fragments—small molecules equipped with a reactive electrophilic "warhead." These fragments act as intermediates, first binding weakly and reversibly to a target protein, and then forming a permanent, irreversible covalent bond with a nearby nucleophilic amino acid residue.[4][5]

This application note provides a comprehensive guide to the principles and methodologies of Covalent Fragment-Based Drug Discovery (cFBDD). We will delve into the causality behind experimental choices, from library design to hit validation and optimization, providing detailed protocols for key workflows. The ultimate goal is to equip researchers with the knowledge to leverage this potent strategy to tackle challenging drug targets, including those once deemed "undruggable."[\[6\]](#)[\[7\]](#)

Part 1: The Principle of Covalent Fragment-Based Drug Discovery (cFBDD)


The Covalent Advantage: Beyond Reversible Binding

Targeted Covalent Inhibitors (TCIs) offer distinct therapeutic advantages, including:

- **Prolonged Target Engagement:** The irreversible bond leads to a long duration of action, potentially allowing for less frequent dosing.[\[8\]](#)
- **High Potency:** Covalent binding can overcome weak non-covalent interactions, enabling potent inhibition even from a small fragment starting point.[\[4\]](#)
- **Targeting Shallow Pockets:** TCIs can effectively inhibit proteins with shallow or solvent-exposed binding sites that are difficult to address with traditional reversible inhibitors.[\[4\]](#)
- **Overcoming Drug Resistance:** By forming a permanent bond, TCIs can be effective against mutations that would reduce the affinity of a reversible inhibitor.[\[9\]](#)

The fundamental mechanism involves a two-step process. First, the fragment's core scaffold establishes non-covalent interactions (K_i) within a binding pocket. This initial binding event orients the electrophilic warhead in close proximity to a nucleophilic amino acid, facilitating the second step: the irreversible covalent bond formation (k_{inact}).[\[10\]](#)

Mechanism of Targeted Covalent Inhibition.



[Click to download full resolution via product page](#)

Figure 1. Two-step mechanism of covalent inhibition.

The Warhead: Balancing Reactivity and Selectivity

The success of a cFBDD campaign hinges on the choice of the electrophilic warhead.^[11] The ideal warhead is reactive enough to form a bond with its intended target residue but not so reactive that it indiscriminately modifies other proteins or biomolecules, which could lead to toxicity.^[6] The reactivity is tuned to the specific nucleophilicity of the target amino acid, most commonly Cysteine (Cys), but also Lysine (Lys), Histidine (His), and others.^{[12][13][14]}


Warhead Type	Target Residue(s)	Reactivity Profile	Mechanism
Acrylamide	Cysteine	Mild to Moderate	Michael Addition
Chloroacetamide	Cysteine, Lysine, Histidine	High	Nucleophilic Substitution
Vinyl Sulfonamide	Cysteine	Mild	Michael Addition
Nitrile	Cysteine	Reversible	Nucleophilic Addition
Sulfonyl Fluoride	Serine, Lysine, Tyrosine	High	Sulfonyl Exchange
Boronic Acid	Serine	Reversible	Boronate Ester Formation

Table 1: Common Electrophilic Warheads and Their Properties. Data synthesized from multiple sources.[\[11\]](#)
[\[12\]](#)[\[13\]](#)[\[15\]](#)

The key is to achieve "Goldilocks" reactivity—just right. This is accomplished by ensuring the fragment's binding affinity (K_i) primarily drives the interaction, making the covalent reaction highly efficient only when the warhead is properly oriented within the target's binding site.[\[11\]](#)

Part 2: Experimental Workflow & Protocols

A successful cFBDD campaign follows a structured, multi-stage workflow designed to identify, validate, and optimize covalent fragment hits.



High-level workflow for covalent FBDD.

[Click to download full resolution via product page](#)

Figure 2. The iterative workflow of a cFBDD campaign.

Protocol: Primary Hit Screening via Intact Protein Mass Spectrometry

Rationale: Intact mass spectrometry (MS) is the primary workhorse for cFBDD screening because it directly detects the formation of a covalent adduct by measuring the mass increase of the target protein.^{[4][16][17]} It is a high-throughput and material-sparing method.^[18]

Objective: To identify fragments from a covalent library that form a covalent bond with the target protein.

Materials:

- Purified target protein ($\geq 95\%$ purity) at a stock concentration of 10-20 μM in a suitable buffer (e.g., HEPES or PBS, pH 7.4).
- Covalent fragment library, with compounds arrayed in 96- or 384-well plates as 10 mM DMSO stocks.
- LC-MS system equipped with a Q-TOF mass spectrometer and a UPLC system with a C4 protein column.^[19]
- Control buffer, quenching solution (e.g., 1% formic acid), and LC-MS mobile phases.

Protocol Steps:

- Assay Preparation:
 - Thaw protein aliquot and centrifuge (e.g., 14,000 rpm, 4°C, 10 min) to remove aggregates.
 - Dilute the protein to a final assay concentration (e.g., 1-5 μM) in the assay buffer.
 - In a 96-well plate, add the diluted protein to each well.
- Compound Incubation:
 - Add a small volume of each fragment stock solution to the protein-containing wells to achieve a final concentration (e.g., 100-200 μM). This typically represents a 10- to 50-fold molar excess of fragment over protein.

- Include a DMSO-only control (negative control).
- Seal the plate, mix gently, and incubate at a defined temperature (e.g., room temperature or 37°C) for a set time (e.g., 4 to 24 hours). The incubation time is critical and may need optimization based on the expected reactivity of the library.
- Quenching and Sample Preparation:
 - Stop the reaction by adding a quenching solution (e.g., 1% formic acid). This denatures the protein and prevents further reaction.
- LC-MS Analysis:
 - Inject a small volume of the quenched sample onto the LC-MS system.
 - The UPLC method should be a rapid desalting gradient.[\[18\]](#)
 - Acquire mass spectra across the expected mass range for the unmodified and modified protein.
- Data Analysis:
 - Deconvolute the raw mass spectra to obtain the zero-charge mass of the protein species.
 - For each sample, identify the peak corresponding to the unmodified protein mass (from the DMSO control).
 - Search for a new peak corresponding to [Protein Mass + Fragment Mass].
 - Calculate the percent conversion (percent bound) for each fragment: $(\text{Intensity of Adduct Peak}) / (\text{Intensity of Unmodified Peak} + \text{Intensity of Adduct Peak}) * 100$.
 - Hits are defined as fragments showing a percent conversion above a predefined threshold (e.g., >10%).

Self-Validation: The system is validated by the clear, unmodified protein mass in the negative control wells and the appearance of a new, distinct peak at the predicted mass of the protein-fragment adduct in the hit wells.[\[16\]](#)

Protocol: Glutathione (GSH) Reactivity Counterscreen

Rationale: To progress hits, it's crucial to filter out non-specific, hyper-reactive compounds.^[19] Glutathione (GSH) is a biologically abundant tripeptide containing a nucleophilic cysteine. A compound's reactivity with GSH serves as a proxy for its general, non-templated reactivity.^[20] Hits that are highly reactive with GSH are often promiscuous and likely to cause off-target effects.

Objective: To measure the intrinsic reactivity of hit compounds and deprioritize hyper-reactive fragments.

Materials:

- Hit compounds (10 mM DMSO stocks).
- Glutathione (GSH) solution (e.g., 1 mM in PBS, pH 7.4).
- LC-MS system.

Protocol Steps:

- Reaction Setup:
 - Incubate a defined concentration of the hit compound (e.g., 100 μ M) with GSH (e.g., 1 mM) at 37°C.
- Time-Course Monitoring:
 - At various time points (e.g., 0, 1, 2, 4, 6 hours), take an aliquot of the reaction mixture.
 - Quench the reaction (e.g., with formic acid).
- LC-MS Analysis:
 - Analyze the quenched samples by LC-MS to measure the disappearance of the parent compound and the appearance of the GSH-adduct.
- Data Analysis:

- Calculate the half-life ($t_{1/2}$) of the parent compound in the presence of GSH.
- Fragments with very short half-lives (e.g., <1 hour) are flagged as hyper-reactive and are generally deprioritized. The goal is to find fragments that react much more rapidly with the target protein than with GSH, indicating a specific, templated reaction.[\[20\]](#)

Protocol: Biophysical Validation with Surface Plasmon Resonance (SPR)

Rationale: While MS confirms covalent bond formation, it doesn't characterize the initial, non-covalent binding event (K_i) which is critical for selectivity. Surface Plasmon Resonance (SPR) is a powerful biophysical technique that can measure both the initial reversible binding and the rate of covalent modification in real-time.[\[10\]](#)

Objective: To confirm target engagement and determine the kinetic parameters (K_i and k_{inact}) of the covalent interaction.

Materials:

- SPR instrument (e.g., Biacore).
- Sensor chip (e.g., CM5).
- Immobilization reagents (EDC, NHS).
- Purified target protein and hit compounds.

Protocol Steps:

- Protein Immobilization:
 - Immobilize the target protein onto the sensor chip surface via amine coupling. Aim for a low to moderate immobilization density to avoid mass transport limitations.
 - A reference flow cell should be prepared (e.g., mock-coupled) to subtract non-specific binding.
- Kinetic Analysis:

- Inject a series of concentrations of the covalent fragment over the protein and reference surfaces.
- The resulting sensorgram will show an initial association and dissociation phase (reflecting K_i) followed by a gradual increase in signal over time that does not return to baseline, which corresponds to the covalent modification (k_{inact}).[\[10\]](#)
- Data Fitting:
 - Fit the sensorgram data to a "two-state reaction" or "covalent binding" kinetic model available in the instrument's analysis software.[\[10\]](#)
 - This analysis will yield values for K_i (the reversible affinity constant) and k_{inact} (the maximum rate of inactivation).
- Interpretation:
 - A good covalent fragment will exhibit a measurable K_i (typically in the μM to mM range for fragments) and a clear k_{inact} . The overall efficiency of the covalent inhibitor is often expressed as the second-order rate constant k_{inact}/K_i .[\[5\]](#)

Protocol: Structural Elucidation by X-ray Crystallography

Rationale: Obtaining a high-resolution crystal structure of the protein-fragment covalent complex is the ultimate validation.[\[2\]](#) It provides definitive proof of the binding site and the specific residue modified. This structural information is invaluable for the subsequent hit-to-lead optimization phase, guiding the rational design of more potent and selective molecules.[\[21\]](#)

Objective: To determine the three-dimensional structure of the covalent protein-fragment adduct.

Methodology: Two primary methods are used: co-crystallization or soaking.[\[22\]](#)[\[23\]](#)

- Co-crystallization: The purified protein is incubated with an excess of the covalent fragment to allow the adduct to form in solution. This pre-formed complex is then purified and subjected to crystallization screening.[\[23\]](#)

- **Crystal Soaking:** Crystals of the apo (unbound) protein are grown first. These crystals are then transferred to a solution containing the covalent fragment, allowing the fragment to diffuse into the crystal lattice and react with the protein.[24]

General Protocol Steps (Soaking):

- **Apo Crystal Growth:** Grow high-quality crystals of the target protein using standard vapor diffusion or batch methods.
- **Soaking Solution Preparation:** Prepare a solution containing the covalent fragment, typically dissolved in a cryoprotectant-compatible buffer. The fragment concentration should be in excess (e.g., 1-10 mM).[23]
- **Soaking:** Using a nylon loop, carefully transfer an apo crystal into a drop of the soaking solution.
- **Incubation:** Allow the crystal to soak for a duration ranging from minutes to hours. This step often requires optimization.
- **Cryo-protection and Freezing:** Briefly move the crystal to a cryoprotectant solution before flash-cooling it in liquid nitrogen.
- **Data Collection and Structure Solution:** Collect X-ray diffraction data at a synchrotron source. Process the data and solve the structure. The resulting electron density map should clearly show the fragment covalently attached to a specific amino acid residue.

Part 3: From Intermediate to Candidate - A Case Study

The principles of cFBDD are powerfully illustrated by the discovery of Sotorasib (Lumakras™), the first FDA-approved inhibitor of KRASG12C.[25][26][27] For decades, the KRAS oncoprotein was considered "undruggable" due to its smooth surface and high affinity for its natural substrate, GTP.[7]

The breakthrough came from a disulfide tethering screen that identified a fragment binding to a novel "switch-II" pocket, which is only accessible in the inactive, GDP-bound state of the

KRASG12C mutant.[9] The G12C mutation introduces a reactive cysteine residue into this pocket.

- Initial Hit: A fragment was identified that could form a reversible disulfide bond with Cys12.
- Optimization: This initial hit served as the critical intermediate. Structure-guided medicinal chemistry was used to replace the disulfide with an optimized acrylamide warhead and elaborate the fragment core to improve non-covalent interactions within the pocket.[9]
- Result: This process led to the development of Sotorasib, a highly potent and selective oral medication that irreversibly traps KRASG12C in its inactive state, providing a crucial therapy for a specific subset of non-small cell lung cancer patients.[28][29]

Conclusion

Covalent fragments represent a powerful class of intermediates in modern drug discovery. By combining the chemical space sampling efficiency of FBDD with the potent and durable pharmacology of covalent inhibition, the cFBDD approach provides a validated pathway to tackle some of the most challenging targets in human disease.[30][31] The systematic workflow—from reactivity-focused library design and direct MS-based screening to rigorous biophysical and structural validation—creates a robust framework for discovering and advancing novel targeted covalent inhibitors from initial fragment hits to clinical candidates.

References

- Erlanson, D. A., Fesik, S. W., Hubbard, R. E., Jahnke, W., & Jhoti, H. (2016). Twenty years on: the impact of fragment-based drug discovery on drug discovery. *Nature Reviews Drug Discovery*. Available at: [\[Link\]](#)
- Ábrányi-Balogh, P., Petri, L., Imre, T., Szijj, P., Scarpino, A., Hédl, M., ... & Keserű, G. M. (2021). Electrophilic warheads in covalent drug discovery: an overview. *Expert Opinion on Drug Discovery*.[\[13\]](#) Available at: [\[Link\]](#)
- Singh, J., Petter, R. C., Baillie, T. A., & Whitty, A. (2011). The resurgence of covalent drugs. *Nature Reviews Drug Discovery*. Available at: [\[Link\]](#)

- Petri, L., et al. (2022). Electrophilic warheads in covalent drug discovery: an overview. Expert Opinion on Drug Discovery. Available at: [\[Link\]](#)
- Mehta, N. V., & Degani, M. S. (2020). The expanding repertoire of covalent warheads for drug discovery. Drug Discovery Today. Available at: [\[Link\]](#)
- Kumar, A., & Bawa, S. (2023). The Innovative Approaches of Fragment Based Drug Discovery (FBDD) and the Therapeutic Interventions of Drug Development. Journal of Pharmaceutical Sciences and Research. Available at: [\[Link\]](#)
- Tuley, A., & Fast, W. (2018). The Taxonomy of Covalent Inhibitor Warheads. Biochemistry. Available at: [\[Link\]](#)
- PharmaFeatures. (2024). Fragment-Based Drug Discovery: A Comprehensive Overview. PharmaFeatures. Available at: [\[Link\]](#)
- Keeley, A., et al. (2020). Covalent fragment libraries in drug discovery. Drug Discovery Today. Available at: [\[Link\]](#)
- Lu, W., Kostic, M., & Gray, N. (2021). Fragment-based covalent ligand discovery. RSC Chemical Biology. Available at: [\[Link\]](#)
- IRBM. (2024). Optimized Covalent Fragment Library for Drug Discovery. IRBM. Available at: [\[Link\]](#)
- Bradshaw, T. D., & St. Clair, C. S. (2022). Reactivity of Covalent Fragments and Their Role in Fragment Based Drug Discovery. Molecules. Available at: [\[Link\]](#)
- Keserű, G. M., & Gulyás, A. (2020). Covalent fragment libraries in drug discovery. Drug Discovery Today. Available at: [\[Link\]](#)
- Lu, W., Kostic, M., et al. (2021). Fragment-based covalent ligand discovery. RSC Chemical Biology. Available at: [\[Link\]](#)
- Wikipedia. (n.d.). Fragment-based lead discovery. Wikipedia. Retrieved from: [\[Link\]](#)

- One Nucleus. (n.d.). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. One Nucleus. Available at: [\[Link\]](#)
- Evotec. (2024). Advancing Drug Discovery With Covalent Fragment Screening. Evotec. Available at: [\[Link\]](#)
- Hallenbeck, K. K., et al. (2018). A Liquid Chromatography/Mass Spectrometry Method for Screening Disulfide Tethering Fragments. SLAS Discovery. Available at: [\[Link\]](#)
- Mann, D., et al. (2024). Covalent Fragment Screening Using the Quantitative Irreversible Tethering Assay. Journal of Visualized Experiments. Available at: [\[Link\]](#)
- JoVE. (2024). Covalent Fragment Screening Using the Quantitative Irreversible Tethering Assay. Journal of Visualized Experiments. Available at: [\[Link\]](#)
- Peak Proteins. (n.d.). Using Mass Spectrometry To Rapidly Facilitate Covalent Drug Discovery. Peak Proteins. Available at: [\[Link\]](#)
- Wikipedia. (n.d.). Sotorasib. Wikipedia. Retrieved from: [\[Link\]](#)
- Francis Crick Institute & GlaxoSmithKline. (2021). Covalent fragment screening in cell-based phenotypic models of disease: a collaborative approach. Drug Target Review. Available at: [\[Link\]](#)
- YouTube. (2024). TOP COVALENT INHIBITORS: FDA APPROVALS, SALES & FUTURE MARKET OUTLOOK (2025-2027). YouTube. Available at: [\[Link\]](#)
- Mons, E., et al. (2022). A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations. ACS Omega. Available at: [\[Link\]](#)
- de Souza, N. B., & Cino, E. A. (2020). In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery. Frontiers in Chemistry. Available at: [\[Link\]](#)
- Kašćáková, B., et al. (2024). Revealing protein structures: crystallization of protein-ligand complexes – co-crystallization and crystal soaking. FEBS Open Bio. Available at: [\[Link\]](#)

- Johnson, C. N. (2024). Covalent Inhibitors: To Infinity and Beyond. Journal of Medicinal Chemistry. Available at: [\[Link\]](#)
- Visscher, M., et al. (2021). Technologies for Direct Detection of Covalent Protein–Drug Adducts. Molecules. Available at: [\[Link\]](#)
- Laitinen, T., & Gising, J. (2021). Computational and biophysical methods for the discovery and optimization of covalent drugs. Chemical Communications. Available at: [\[Link\]](#)
- Keam, S. J. (2021). Sotorasib: First Approval. Drugs. Available at: [\[Link\]](#)
- CAS. (2023). The rise of covalent inhibitors in strategic therapeutic design. CAS.org. Available at: [\[Link\]](#)
- Sygnature Discovery. (n.d.). Stuck on You: Discovering Covalent Therapeutics with Biophysics. Sygnature Discovery. Available at: [\[Link\]](#)
- Keam, S. J. (2021). Sotorasib: First Approval. Drugs. Available at: [\[Link\]](#)
- Lenci, E., & Trabocchi, A. (2020). Trends in covalent drug discovery: a 2020–23 patent landscape analysis focused on select covalent reacting groups (CRGs) found in FDA-approved drugs. Future Medicinal Chemistry. Available at: [\[Link\]](#)
- Amgen. (2021). FDA Approves LUMAKRAS™ (Sotorasib), The First And Only Targeted Treatment For Patients With KRAS G12C-Mutated Locally Advanced Or Metastatic Non-Small Cell Lung Cancer. Amgen Press Release. Available at: [\[Link\]](#)
- Amgen. (2022). LUMAKRAS®/LUMYKRAS® (SOTORASIB) DEMONSTRATES SUPERIOR PROGRESSION-FREE SURVIVAL OVER DOCETAXEL IN FIRST POSITIVE PHASE 3 TRIAL OF A KRAS G12C INHIBITOR IN NON-SMALL CELL LUNG CANCER. PR Newswire. Available at: [\[Link\]](#)
- de Souza, N. B., & Cino, E. A. (2020). In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery. Frontiers in Chemistry. Available at: [\[Link\]](#)
- Lenci, E., & Trabocchi, A. (2020). 10 years into the resurgence of covalent drugs. Future Medicinal Chemistry. Available at: [\[Link\]](#)

- Peak Proteins. (n.d.). Producing Crystalline Protein-Ligand Complexes. Peak Proteins. Available at: [\[Link\]](#)
- Domainex. (n.d.). LC-MS based covalent fragment screening strategy. Domainex. Available at: [\[Link\]](#)
- Li, Z., et al. (2018). Protein-ligand affinity determinations using covalent labeling-mass spectrometry. Journal of the American Society for Mass Spectrometry. Available at: [\[Link\]](#)
- Isaacs, N. W. (1995). X-ray crystallographic studies of protein-ligand interactions. Acta Crystallographica Section D: Biological Crystallography. Available at: [\[Link\]](#)
- Springer Nature Experiments. (n.d.). X-Ray Crystallography of Protein-Ligand Interactions. Springer Nature. Available at: [\[Link\]](#)
- Burdová, M., et al. (2021). A new soaking procedure for X-ray crystallographic structural determination of protein-peptide complexes. Acta Crystallographica Section D: Structural Biology. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. longdom.org [longdom.org]
- 2. Fragment-Based Drug Discovery: A Comprehensive Overview - PharmaFeatures [pharmafeatures.com]
- 3. Concepts and Core Principles of Fragment-Based Drug Design - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/31111111/)]
- 4. Advancing Drug Discovery With Covalent Fragment Screening | Evotec - Evotec [[evotec.com](https://www.evotec.com)]
- 5. pubs.acs.org [pubs.acs.org]
- 6. mdpi.com [mdpi.com]

- [7. 10 years into the resurgence of covalent drugs - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [8. irbm.com \[irbm.com\]](#)
- [9. Chemistry Insights | How to Enhance Success Rate in the Discovery of Targeted Covalent Inhibitors? Design & Synthesis Strategies - RCS Research Chemistry Services \[rcs.wuxiapptec.com\]](#)
- [10. sygnaturediscovery.com \[sygnaturediscovery.com\]](#)
- [11. researchgate.net \[researchgate.net\]](#)
- [12. tandfonline.com \[tandfonline.com\]](#)
- [13. Electrophilic warheads in covalent drug discovery: an overview - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [14. Electrophilic warheads in covalent drug discovery: an overview | CoLab \[colab.ws\]](#)
- [15. Electrophilic warheads in covalent drug discovery: an overview | Semantic Scholar \[semanticscholar.org\]](#)
- [16. Using Mass Spectrometry To Rapidly Facilitate Covalent Drug Discovery | Peak Proteins \[peakproteins.com\]](#)
- [17. Technologies for Direct Detection of Covalent Protein–Drug Adducts - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [18. A Liquid Chromatography/Mass Spectrometry Method for Screening Disulfide Tethering Fragments - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. domainex.co.uk \[domainex.co.uk\]](#)
- [20. Covalent Fragment Screening Using the Quantitative Irreversible Tethering Assay - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [21. X-ray crystallographic studies of protein-ligand interactions - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [22. scienceopen.com \[scienceopen.com\]](#)
- [23. Protein-Ligand Crystallisation - Protein Crystallography | Peak Proteins \[peakproteins.com\]](#)
- [24. \[PDF\] A new soaking procedure for X-ray crystallographic structural determination of protein–peptide complexes | Semantic Scholar \[semanticscholar.org\]](#)
- [25. Sotorasib - Wikipedia \[en.wikipedia.org\]](#)
- [26. researchgate.net \[researchgate.net\]](#)
- [27. amgen.com \[amgen.com\]](#)

- 28. Sotorasib: First Approval - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 29. LUMAKRAS®/LUMYKRAS® (SOTORASIB) DEMONSTRATES SUPERIOR PROGRESSION-FREE SURVIVAL OVER DOCETAXEL IN FIRST POSITIVE PHASE 3 TRIAL OF A KRAS G12C INHIBITOR IN NON-SMALL CELL LUNG CANCER [prnewswire.com]
- 30. Fragment-based covalent ligand discovery - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 31. [PDF] Fragment-based covalent ligand discovery | Semantic Scholar [[semanticscholar.org](https://www.semanticscholar.org/)]
- To cite this document: BenchChem. [" " as an intermediate in drug discovery]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1347363/docs#as-an-intermediate-in-drug-discovery>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check